Cas no 29261-33-4 (F4-TCNQ)

F4-TCNQ structure
F4-TCNQ structure
Product Name:F4-TCNQ
CAS No:29261-33-4
MF:C12F4N4
MW:276.148815155029
MDL:MFCD00042382
CID:53457
PubChem ID:24863463
Update Time:2025-04-18

F4-TCNQ Chemical and Physical Properties

Names and Identifiers

    • 2,3,5,6-Tetrafluoro-7,7,8,8-tetracyanoquinodimethane
    • TCNQF4
    • 7,7,8,8-Tetracyano-2,3,5,6-tetrafluoroquinodimethane
    • F4-TCNQ
    • 2,3,5,6-Tetrafluoro-7,7',8,8'-tetracyanoquinodimethane
    • Tetrafluorotetracyanoquinodimethane (purified by sublimation)[Organic Electronic Material]
    • 2-[4-(dicyanomethylidene)-2,3,5,6-tetrafluorocyclohexa-2,5-dien-1-ylidene]propanedinitrile
    • 2,2'-(Perfluorocyclohexa-2,5-diene-1,4-diylidene)dimalononitrile
    • 2,3,5,6-Tetrafluorotetracyanoquinodimethane
    • (2,3,5,6-Tetrafluoro-2,5-cyclohexadiene-1,4-diylidene)dimalononitrile
    • 2,3,4,5-TETRAFLUOROPHENYLACETONITRILE
    • 2,3,5,6-Tetrafluoro-7,7,8,8,-Tetracyano-Quinodimethane
    • F4TCNQ
    • Tetrafluorotetracyanoquinodimethane
    • F4TCNQ (purified by sublimation)
    • TCNQF4 (purified by sublimation)
    • 2,3,5,6-tetrafluoro-7,7,8,8-tetracyano-quinodimethane
    • 2,3,5,6-Tetrafluoro-7,7,8,8-tetracyano-quinodimethane;2,2'-(Perfluorocyclohexa-2,5-diene-1,4-diylidene)dimalononitrile
    • C12F4N4
    • 2,3,5,6-Tetrafluoro-7,7,8,8-tetracyano-quinodimethane;2,2'-(Perfluorocyclohexa-2,5-diene-1,4-diylidene)dimalononitri
    • 2,3,5,6-Tetrafluoro-7,7,8,8-tetra
    • MDL： MFCD00042382
    • Inchi： 1S/C12F4N4/c13-9-7(5(1-17)2-18)10(14)12(16)8(11(9)15)6(3-19)4-20
    • InChI Key： IXHWGNYCZPISET-UHFFFAOYSA-N
    • SMILES： FC1=C(C(=C(C#N)C#N)C(=C(C1=C(C#N)C#N)F)F)F |c:12,t:3|

Computed Properties

  • Exact Mass: 276.00600
  • Monoisotopic Mass: 276.00590867 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 697
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Molecular Weight: 276.15
  • XLogP3: 0.2
  • Topological Polar Surface Area: 95.2

Experimental Properties

  • Color/Form: Orange to brown or yellow or green powder
  • Density: 1.7075 (estimate)
  • Melting Point: 300°C(dec.)(lit.)
  • Water Partition Coefficient: Insoluble
  • PSA: 95.16000
  • LogP: 0.63872
  • Solubility: Insoluble in water

F4-TCNQ Security Information

  • Symbol: GHS06
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H301,H311,H331
  • Warning Statement： P261,P280,P301+P310,P311
  • Hazardous Material transportation number：2811
  • WGK Germany：3
  • Hazard Category Code： 23/24/25
  • Safety Instruction： S22-S24/25-S36/37/39-S26
  • Hazardous Material Identification： T
  • HazardClass：6.1(b)
  • PackingGroup：III
  • Packing Group：III
  • Hazard Level：6.1(b)
  • Safety Term：6.1(b)
  • Packing Group：III
  • Risk Phrases：R20/21/22; R36/37/38

F4-TCNQ Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

F4-TCNQ Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
007385-250mg
2,3,5,6-Tetrafluorotetracyanoquinodimethane
 29261-33-4 95%
250mg
 ￡226.00 2022-03-01
Fluorochem
007385-1g
2,3,5,6-Tetrafluorotetracyanoquinodimethane
 29261-33-4 95%
1g
 ￡613.00 2022-03-01
Alichem
A019149730-250mg
2,2'-(Perfluorocyclohexa-2,5-diene-1,4-diylidene)dimalononitrile
 29261-33-4 95%
250mg
 $351.52 2023-09-02
Alichem
A019149730-1g
2,2'-(Perfluorocyclohexa-2,5-diene-1,4-diylidene)dimalononitrile
 29261-33-4 95%
1g
 $877.76 2023-09-02
BAI LING WEI Technology Co., Ltd.
947622-100MG
2,3,5,6-Tetrafluoro-7,7,8,8-tetracyanoquinodimethane, 98%
 29261-33-4 98%
100MG
 ￥ 1131 2022-04-26
BAI LING WEI Technology Co., Ltd.
576478-5MG
2,3,5,6-Tetrafluoro-7,7,8,8-tetracyanoquinodimethane, 95%
 29261-33-4 95%
5MG
 ￥ 586 2022-04-26
TRC
P286275-1mg
2,2'-(Perfluorocyclohexa-2,5-diene-1,4-diylidene)dimalononitrile
 29261-33-4
1mg
 $64.00 2023-05-17
TRC
P286275-2mg
2,2'-(Perfluorocyclohexa-2,5-diene-1,4-diylidene)dimalononitrile
 29261-33-4
2mg
 $81.00 2023-05-17
TRC
P286275-10mg
2,2'-(Perfluorocyclohexa-2,5-diene-1,4-diylidene)dimalononitrile
 29261-33-4
10mg
 $98.00 2023-05-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY050332-1g
2,3,5,6-Tetrafluoro-7,7,8,8-tetracyanoquinodimethane
 29261-33-4 ≥97%
1g
 ¥3700.00 2025-04-15

F4-TCNQ Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:29261-33-4)2,3,5,6-四氟-7,7,8,-四氰二甲基对苯醌
Order Number:LE1710383
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
Price ($):discuss personally
Email:18501500038@163.com

F4-TCNQ Related Literature

Related Categories

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:29261-33-4)2,3,5,6-四氟-7,7,8,-四氰二甲基对苯醌
LE1710383
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email